Cas no 41902-42-5 (3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol)
3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol is a sterically hindered tertiary alcohol characterized by its highly branched molecular structure. This compound exhibits notable stability due to the presence of multiple alkyl groups surrounding the hydroxyl-bearing carbon, which minimizes reactivity with acids, bases, and oxidizing agents. Its bulky structure also contributes to low volatility and high thermal resistance, making it suitable for applications requiring inertness under harsh conditions. The compound is often utilized as an intermediate in organic synthesis, particularly in the preparation of specialty polymers and stabilizers, where steric hindrance is advantageous. Its purity and consistent performance make it a reliable choice for research and industrial processes.
41902-42-5 structure
Product name:3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol
3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol
- 3-tert-butyl-2,2,4,4-tetramethylpentan-3-ol
- Tri-tert-butylmethanol
- (tert-Bu)3COH
- 2,2,4,4-tetramethyl-3-(tert-butyl)pentan-3-ol
- 2,2,4,4-Tetramethyl-3-t-butyl-pentane-3-ol
- 2,2,4,4-tetramethyl-3-tert-butyl-pentan-3-ol
- 3-Pentanol, 3-(1,1-dimethylethyl)-2,2,4,4-tetramethyl-
- 3-tert-b
- 3-tert-Butyl-2,2,4,4-tetramethyl-3-pentanol
- AC1L3LD6
- AK146709
- tris-tert-butanol
- tri-tert-butylcarbinol
- tri-tert-butyl-methanol
- tri-t-butylcarbinol
- SY016702
- A872980
- 3-tert-Butyl-2,2,4,4-tetramethyl-3-pentanol #
- AC6110
- 4UH2D93L3U
- CS-0452402
- DA-16863
- Q4596744
- UNII-4UH2D93L3U
- 1,1-DI-TERT-BUTYL-2,2-DIMETHYLPROPANOL
- 41902-42-5
- DTXSID80194673
- MFCD00204381
- 2,2,4,4-TETRAMETHYL-3-TERT-BUTYLPENTAN-3-OL
- 3-(1,1-dimethylethyl)-2,2,4,4-tetramethyl-3-pentanol
- InChI=1/C13H28O/c1-10(2,3)13(14,11(4,5)6)12(7,8)9/h14H,1-9H
- SCHEMBL4410894
-
- MDL： MFCD00204381
- Inchi： InChI=1S/C13H28O/c1-10(2,3)13(14,11(4,5)6)12(7,8)9/h14H,1-9H3
- InChI Key： LIUBOLYWYDGCSJ-UHFFFAOYSA-N
- SMILES： CC(C)(C)C(C(C)(C)C)(C(C)(C)C)O
Computed Properties
- Exact Mass: 200.21414
- Monoisotopic Mass: 200.214015512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Boiling Point: 204.4℃at760mmHg
- PSA: 20.23
3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS9793-250mg |
3-tert-butyl-2,2,4,4-tetramethylpentan-3-ol |
41902-42-5 | 95% | 250mg |
￥806.0 | 2024-04-15 | |
| 1PlusChem | 1P00D7IZ-100mg |
Tri-tert-butylmethanol |
41902-42-5 | 98% | 100mg |
$72.00 | 2024-11-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X162828A-250mg |
3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol |
41902-42-5 | 0.98 | 250mg |
¥1333.8 | 2024-11-04 | |
| AstaTech | AC6110-1g |
TRI-TERT-BUTYLMETHANOL |
41902-42-5 | 95% | 1g |
$402 | 2024-11-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X162828A-100mg |
3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol |
41902-42-5 | 0.98 | 100mg |
¥784.8 | 2024-11-04 | |
| Chemenu | CM193238-5g |
3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol |
41902-42-5 | 95% | 5g |
$519 | 2024-11-04 | |
| Crysdot LLC | CD13013397-5g |
3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol |
41902-42-5 | 95+% | 5g |
$550 | 2024-11-04 | |
| eNovation Chemicals LLC | D256575-1g |
Tri-tert-butylmethanol |
41902-42-5 | 95% | 1g |
$605 | 2025-02-26 | |
| eNovation Chemicals LLC | D256575-1g |
Tri-tert-butylmethanol |
41902-42-5 | 95% | 1g |
$605 | 2025-02-27 | |
| Apollo Scientific | OR470411-250mg |
Tri-tert-butylmethanol |
41902-42-5 | 250mg |
£230.00 | 2025-02-20 |
3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol Related Literature
-
1. Efficient phosphorescent polymer light-emitting diodes by suppressing triplet energy back transferShaolong Gong,Chuluo Yang,Jingui Qin Chem. Soc. Rev. 2012 41 4797
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:41902-42-5)3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol
Purity:99%
Quantity:1g
Price ($):378.0